Cas no 88247-05-6 (2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-)

88247-05-6 structure
Product name:2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
- 3-amino-5-benzamido-4-hydroxynaphthalene-2,7-disulfonic acid
- DTXSID70829447
- 88247-05-6
-
- Inchi: InChI=1S/C17H14N2O8S2/c18-15-13(29(25,26)27)7-10-6-11(28(22,23)24)8-12(14(10)16(15)20)19-17(21)9-4-2-1-3-5-9/h1-8,20H,18H2,(H,19,21)(H,22,23,24)(H,25,26,27)
- InChI Key: DXFSFNFJMFVULD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C(=C3O)N)S(=O)(=O)O
Computed Properties
- Exact Mass: 438.01915776Da
- Monoisotopic Mass: 438.01915776Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 813
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 201Ų
- XLogP3: 1.6
2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- Related Literature
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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